Cas no 578759-92-9 (<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)
578759-92-9 structure
Product Name:<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
CAS No:578759-92-9
MF:C16H13FN4S
MW:312.364624738693
CID:3053065
PubChem ID:6859197
Update Time:2025-04-21
<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties
Names and Identifiers
-
- <br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
- Salor-int l464171-1ea
- 5-(2-fluorophenyl)-4-{[(E)-(4-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(2-Fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
- AKOS024320301
- 656-288-9
- STK588250
- 578759-92-9
- AKOS005510963
-
- Inchi: 1S/C16H13FN4S/c1-11-6-8-12(9-7-11)10-18-21-15(19-20-16(21)22)13-4-2-3-5-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
- InChI Key: LATDTLRIVGEFQX-VCHYOVAHSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 312.08449577Da
- Monoisotopic Mass: 312.08449577Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.1Ų
<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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